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Core Spectroscopic Data from Hencher & King (1965)

The following data is derived from the foundational work by J.L.. Hencher and G.W. King, who were the first

to report and assign the infrared and Raman spectra of oxalyl fluoride [1].

Fundamental Vibration Approximate Frequency (cm~?) Assignment Details
v1 (C=0 stretch) 1928

vz (C=0 stretch) 1858

vs (C-C stretch) 1084

va (C-F stretch) 860

vs (C-F stretch) 794

Ve (O=C-F deform) 680

v7 (O=C-F deform) 580

vs (C-C=0 bend) 420
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Fundamental Vibration Approximate Frequency (cm~?) Assignment Details

Vo (C-C=0 bend) 370

vio (C-C torsional mode) 120

Vi1 & Vi2 Not specified in abstract Remaining two fundamentals

The study successfully provided an assignment for all twelve fundamental frequencies of the molecule,

analyzing it under the assumption of a planar, trans (Czn) configuration [1].

Experimental Protocols and Methodologies

Based on the publication, here are the key methodological aspects of the original research:

e Samples: The analysis was performed on samples of oxalyl fluoride and oxalyl chloride fluoride [1].

e Techniques: The researchers measured the previously unreported infrared and Raman spectra
of oxalyl fluoride. The infrared spectrum of oxalyl chloride fluoride was also measured [1].

o Data Interpretation: The spectra were analyzed, and vibrational assignments were made based on
the molecular structure. The analysis for oxalyl fluoride concluded that a satisfactory interpretation
could be made assuming a planar and trans configuration, which is consistent with its Czn symmetry

[1].

Research Context and Relationship to Other
Compounds

Oxalyl fluoride is part of a family of oxalyl halides. The 1965 study by Hencher and King was part of a
series that also investigated oxalyl chloride, establishing a comparative understanding of these compounds
[1]. The following diagram illustrates the relationship between these related molecules and the analytical

techniques used to study them.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://scispace.com/papers/oxalyl-halides-part-ii-vibrational-spectra-and-assignments-3ar7bhkij9
https://www.smolecule.com/products/s702263?utm_src=pdf-body
https://scispace.com/papers/oxalyl-halides-part-ii-vibrational-spectra-and-assignments-3ar7bhkij9
https://www.smolecule.com/products/s702263?utm_src=pdf-body
https://scispace.com/papers/oxalyl-halides-part-ii-vibrational-spectra-and-assignments-3ar7bhkij9
https://www.smolecule.com/products/s702263?utm_src=pdf-body
https://scispace.com/papers/oxalyl-halides-part-ii-vibrational-spectra-and-assignments-3ar7bhkij9
https://www.smolecule.com/products/s702263?utm_src=pdf-body
https://scispace.com/papers/oxalyl-halides-part-ii-vibrational-spectra-and-assignments-3ar7bhkij9
https://www.smolecule.com/products/s702263?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

(Oxalyl Halides)

Oxalyl Fluoride Oxalyl Chloride
(COF)2 (COCI)2

Oxalyl Chloride Fluoride

Infrared (IR) Spectroscopy Raman Spectroscopy

Spectral Analysis &
Vibrational Assignments

Planar, trans (Czn) Configuration

Click to download full resolution via product page

Relationship between oxalyl halides and their spectral analysis.

How to Access the Full Study and Further Research

The information above is sourced from the abstract of the 1965 paper. For your in-depth research, the

following steps are recommended:

¢ Locate the Full Paper: The article "Oxalyl halides: Part Il. Vibrational spectra and assignments for
oxalyl fluoride and oxalyl chloride fluoride" was published in the Journal of Molecular Spectroscopy
(Volume 16, Issue 1, May 1965, Pages 168-178). You can access it through scientific databases like
Scopus, Web of Science, or via the publisher, ScienceDirect [2] [1].

e Review Subsequent Work: This 1965 study is a primary reference that has been cited by
subsequent research. You can find more recent work, such as studies on the fluorescence and
phosphorescence of oxalyl fluoride [1], by looking at papers that have cited this original article.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s702263?utm_src=pdf-body-img
https://www.smolecule.com/products/s702263?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/0022285265900950
https://scispace.com/papers/oxalyl-halides-part-ii-vibrational-spectra-and-assignments-3ar7bhkij9
https://www.smolecule.com/products/s702263?utm_src=pdf-body
https://scispace.com/papers/oxalyl-halides-part-ii-vibrational-spectra-and-assignments-3ar7bhkij9
https://www.smolecule.com/products/s702263?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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raman-spectra-analysis-oxalyl-fluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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